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Compound of Interest

Compound Name: 2'-Deoxyguanosine-15N5

Cat. No.: B15572253

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper disposal of 2'-
Deoxyguanosine-15N5, a non-radioactive, stable isotope-labeled nucleoside. Adherence to
these procedures is critical for ensuring a safe laboratory environment and maintaining
regulatory compliance. This document is intended for researchers, scientists, and drug
development professionals who handle such materials.

l. Immediate Safety and Handling Precautions

While 2'-Deoxyguanosine-15N5 is not classified as a hazardous substance under normal use,
it is categorized as harmful if swallowed.[1] Therefore, standard laboratory safety protocols
should be strictly followed.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard lab coat is required.

Handling:

¢ Avoid inhalation of dust or aerosols.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15572253?utm_src=pdf-interest
https://www.benchchem.com/product/b15572253?utm_src=pdf-body
https://www.benchchem.com/product/b15572253?utm_src=pdf-body
https://www.benchchem.com/product/b15572253?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6074103&productDescription=2+-DEOXYGUANOSINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Prevent contact with skin and eyes.
e Wash hands thoroughly after handling.

Il. Regulatory Framework for Disposal

The disposal of all laboratory chemical waste is governed by federal and local regulations. The
primary federal regulation in the United States is the Resource Conservation and Recovery Act
(RCRA), enforced by the Environmental Protection Agency (EPA).[2] Academic and research
laboratories may fall under specific regulations such as Subpart K of the RCRA, which provides
alternative requirements for managing hazardous waste in these settings.[3][4]

Key Regulatory Principles:

o Waste Determination: A trained professional must determine if the waste is hazardous.
e Segregation: Incompatible chemicals must be stored separately.[2]

o Labeling: All waste containers must be clearly and accurately labeled.

e Accumulation: Waste must be accumulated at or near the point of generation.[2]

¢ Authorized Disposal: Hazardous waste must be disposed of through a licensed hazardous
waste disposal company.

lll. Step-by-Step Disposal Protocol for 2'-
Deoxyguanosine-15N5

This protocol outlines the standard operating procedure for the disposal of 2'-
Deoxyguanosine-15N5 and associated waste.

1. Waste ldentification and Segregation:

e Solid Waste: Collect unused or expired 2'-Deoxyguanosine-15N5, contaminated lab
materials (e.g., weigh boats, pipette tips, gloves), and spill cleanup materials in a designated
solid waste container.
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Liquid Waste: If 2'-Deoxyguanosine-15N5 is dissolved in a solvent, collect it in a designated
liquid waste container compatible with the solvent used.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container.

. Containerization:
Use containers that are chemically compatible with the waste.
Ensure containers are in good condition, with no leaks or damage.
Keep containers securely closed except when adding waste.[5]

. Labeling:

Label each waste container with a "Hazardous Waste" tag as soon as the first item is placed
in it.[5]

The label must include:

[¢]

The full chemical name: "2'-Deoxyguanosine-15N5"

o

The concentration and quantity of the waste.

[e]

The date accumulation started.

o

The name of the principal investigator and the laboratory location.

. Storage:
Store waste containers in a designated satellite accumulation area within the laboratory.
Ensure the storage area is well-ventilated and away from sources of ignition.

Do not exceed the storage time limits set by your institution or local regulations (often up to
12 months for satellite accumulation areas).[6]

. Disposal Request:
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e Once the container is full or the accumulation time limit is approaching, submit a waste
pickup request to your institution's Environmental Health and Safety (EHS) department.

e Do not attempt to dispose of the chemical waste through regular trash or by pouring it down
the sink.[5]

IV. Spill Management
In the event of a spill, follow these procedures:
o Evacuate and Notify: Alert others in the immediate area and evacuate if necessary.

» Assess the Spill: Determine the extent and nature of the spill. For small, manageable spills,
proceed with cleanup. For large or uncontrolled spills, contact your institution's EHS
immediately.

o Cleanup:
o Wear appropriate PPE.

o For solid spills, carefully sweep or scoop the material into a designated waste container.
Avoid creating dust.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the designated waste container.

o Decontaminate: Clean the spill area with an appropriate solvent or detergent.

e Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as
hazardous waste.[5]

V. Quantitative Data Summary
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Parameter Value Reference
Chemical Formula C10H13°Ns04 [7]
Molecular Weight ~272.24 g/mol [8]
Physical State Solid [9]
-20°C to -80°C (as per
Storage Temperature ] [10][11]
supplier)

VI. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2'-Deoxyguanosine-15N5.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://isotope.com/product/attachment/NLM-3899-CA-5/SDS%20-%20NLM-3899-CA_V.4.0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_-deoxyguanosine
https://www.fishersci.com/store/msds?partNumber=AAJ6141109&productDescription=2+-DEOXYINOSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://isotope.com/nucleic-acids/2-deoxyguanosine-phosphoramidite-15n5-nlm-6826-25
https://isotope.com/2-deoxyguanosine-h2o-13c10-15n5-cnlm-3900-ca-group
https://www.benchchem.com/product/b15572253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: 2'-Deoxyguanosine-15N5 Waste Generated

Identify Waste Type

Sharps

Sharps Waste (Contaminated needles, etc.)

Place in Sharps Container

Submit Waste Pickup Request to EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2'-Deoxyguanosine-15N5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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